molecular formula C12H12O2 B8308273 8-(1-Hydroxyethyl)-1-naphthol

8-(1-Hydroxyethyl)-1-naphthol

Cat. No.: B8308273
M. Wt: 188.22 g/mol
InChI Key: QTHVOOQFTYYMAE-UHFFFAOYSA-N
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Description

8-(1-Hydroxyethyl)-1-naphthol is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12O2

Molecular Weight

188.22 g/mol

IUPAC Name

8-(1-hydroxyethyl)naphthalen-1-ol

InChI

InChI=1S/C12H12O2/c1-8(13)10-6-2-4-9-5-3-7-11(14)12(9)10/h2-8,13-14H,1H3

InChI Key

QTHVOOQFTYYMAE-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC2=C1C(=CC=C2)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1040 g of 8'-hydroxy-1'-acetonaphthone was dissolved in 8.5 liters of ethanol, to which 131 g of sodium borohydride was added while ice-cooling in order not to allow the temperature of the reaction solution to exceed 30° C. After agitation for 30 minutes at room temperature, excess sodium borohydride was decomposed with 1 liter of acetone. The reaction solution was concentrated under reduced pressure, after which 4 liters of 1N hydrochloric acid was added, followed by extraction with ethyl acetate. The resultant organic phase was washed with a saturated saline solution to remove the excess acid. After drying with anhydrous magnesium sulfate, the solvent was distilled off and a small amount of hexane was added to the resultant residue for crystallization. The crystals were collected by filtration to obtain 1000 g of the captioned compound as light brown crystals.
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1040 g
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131 g
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8.5 L
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